Cas no 58524-53-1 (Potassium Azide-15N)

• Product Name: Potassium Azide-15N
• CAS No: 58524-53-1
• MF: KN₃
• MW: 82.1118087768555
• CID: 5044297
• Update Time: 2025-10-29

Potassium Azide-15N Chemical and Physical Properties

Names and Identifiers

• Potassium Azide-15N

• Inchi： 1S/K.N3/c;1-3-2/q+1;-1/i;1+1
• InChI Key： TZLVRPLSVNESQC-IEOVAKBOSA-N
• SMILES： [K+].[15N-]=[N+]=[N-]

Additional information on Potassium Azide-15N

Introduction to Potassium Azide-15N (CAS No: 58524-53-1)

The compound Potassium Azide-15N (CAS No: 58524-53-1) is a specialized isotope-labeled derivative of potassium azide, featuring the stable isotope nitrogen-15. This compound plays a significant role in various scientific and industrial applications, particularly in the fields of analytical chemistry, pharmaceutical research, and environmental monitoring. The incorporation of the 15N isotope allows for precise tracing and analysis of nitrogen-containing compounds, making it an invaluable tool for researchers.

In recent years, the demand for isotope-labeled compounds has surged due to their ability to provide detailed insights into chemical reactions and biological processes. Potassium Azide-15N is no exception, offering a unique perspective in studying nitrogen metabolism and dynamics. The use of 15N-labeled compounds enables researchers to track the fate of nitrogen atoms within complex systems, facilitating a deeper understanding of metabolic pathways and environmental cycling.

The significance of this compound is further underscored by its applications in pharmaceutical development. Nitrogen-containing compounds are ubiquitous in drug molecules, and the ability to specifically label these compounds with 15N allows for advanced NMR spectroscopy studies. This technique provides high-resolution structural information, aiding in the design and optimization of new drugs. Additionally, the use of 15N-labeled potassium azide can help in understanding the mechanisms of drug metabolism and interactions within biological systems.

One of the most compelling aspects of Potassium Azide-15N is its versatility in environmental science. Nitrogen is a critical element in ecosystems, and its transformations are central to many environmental processes. By using 15N-labeled potassium azide, scientists can investigate nitrogen fixation, nitrification, and denitrification processes in soil and aquatic environments. This information is crucial for developing strategies to mitigate eutrophication and improve agricultural practices.

The analytical techniques enhanced by the use of 15N-labeled compounds have also seen significant advancements. Techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy have been refined to take full advantage of isotopic labeling. These methods allow for the precise quantification and structural elucidation of nitrogen-containing compounds, providing researchers with powerful tools for their investigations.

Moreover, the application of Potassium Azide-15N extends into materials science. The study of nitrogen incorporation into materials can lead to the development of new materials with enhanced properties. For instance, nitrogen-doped materials have shown promise in catalysis, electronics, and energy storage applications. The use of 15N labeling allows researchers to monitor the incorporation process and study the resulting material properties in detail.

The safety and handling protocols for Potassium Azide-15N are stringent due to its chemical properties. While it is not classified as a hazardous substance under standard definitions, proper handling is essential to ensure safety in laboratory settings. Researchers must adhere to strict guidelines regarding storage, transportation, and disposal to minimize any potential risks.

In conclusion, Potassium Azide-15N (CAS No: 58524-53-1) is a multifaceted compound with broad applications across various scientific disciplines. Its ability to provide detailed insights into nitrogen dynamics makes it an indispensable tool for researchers studying metabolic pathways, environmental processes, pharmaceutical development, and materials science. As research methodologies continue to evolve, the importance of isotopically labeled compounds like potassium azide-15N will only continue to grow.